BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
4'-Methoxyacetophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Methoxyacetophenone

Cat. No.: B371526

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of 4'-Methoxyacetophenone, including
detailed operational and disposal plans.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 4'-Methoxyacetophenone is presented in the table
below for easy reference. This information is critical for understanding the compound's
properties and potential hazards.
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Property Value Citations
Molecular Formula CoH1002 [1112]
Molecular Weight 150.18 g/mol [1][3]
Appearance White to pale yellow solid [1114]
Melting Point 36-38°C [1][5]
Boiling Point 152 - 154 °C at 26 mmHg [2][5]
Flash Point 138 °C (280.40 °F) [415]

Slightly soluble in water.
N Soluble in most fixed oils and
Solubility ] [1][6]
propylene glycol. Insoluble in

glycerin and mineral oil.

Density 1.14 g/cm3 (at 20 °C) [1]
LD50 (Oral, rat) 1720 mg/kg [4115]
LD50 (Dermal, rabbit) > 5,000 mg/kg [3]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls and Preparation:

» Ventilation: Always handle 4'-Methoxyacetophenone in a well-ventilated area. Use a
chemical fume hood for all weighing and transfer operations to keep airborne concentrations
low.[4][7]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and operational before beginning any work.[4]

e Preparation: Have all necessary equipment, reagents, and a pre-labeled waste container
ready before handling the compound.[7]
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Personal Protective Equipment (PPE):

The following personal protective equipment must be worn at all times when handling 4'-

Methoxyacetophenone:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3][4]

Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile rubber. Gloves must be inspected
before use and disposed of properly after use.[3][7]

o Protective Clothing: A laboratory coat, long pants, and closed-toe shoes are mandatory to
prevent skin exposure. For more extensive handling, a complete suit protecting against
chemicals may be necessary.[4][5][7]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator. For nuisance exposures,
a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[3][4][5]

Handling Procedures:

Avoid direct contact with skin and eyes.[3]

Minimize dust generation and accumulation.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[7]

In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and seek medical attention if irritation persists.[4][7]

 Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.
Seek immediate medical attention.[4][7]

« Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek medical attention.[4]

» Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and
place it in a suitable, sealed container for disposal.[4][7] For large spills, evacuate the area
and contact the appropriate emergency response team.[7]

Disposal Plan

Proper disposal of 4'-Methoxyacetophenone and its contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste containing 4'-Methoxyacetophenone, including unused
product and contaminated materials (e.g., gloves, absorbent paper), in a designated,
properly labeled, and sealed hazardous waste container.[7]

» Disposal Procedure: Dispose of the hazardous waste through your institution's
environmental health and safety (EHS) program. This may involve offering the surplus and
non-recyclable solutions to a licensed disposal company.[3][7] Do not let the product enter
drains.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 4'-
Methoxyacetophenone, from initial preparation to final disposal, emphasizing key safety
checkpoints.
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A logical workflow for the safe handling of 4'-Methoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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